5-(Benzyloxy)-2-(methoxymethyl)pyridine

• CAS No.: 886980-65-0
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 2-(methoxymethyl)-5-phenylmethoxypyridine
• InChI: InChI=1S/C14H15NO2/c1-16-11-13-7-8-14(9-15-13)17-10-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
• InChI Key: XOTHYLFKOVNNKL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC=C(C=C1)OCC2=CC=CC=C2

Description

5-(Benzyloxy)-2-(methoxymethyl)pyridine is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g (0.21 mol) of 5-benzyloxy-2-chloromethylpyridine (CAS 127590-90-3; D. I. Scopes, N. F. Norman, D. E. Bays, D. Belton, J. Brain et al., J. Med. Chem., 1992, 35, 490-501) in solution in 150 ml of methanol are added to the solution of sodium methoxide prepared by adding 6.4 g (0.28 mol) of sodium to 150 ml of methanol. After refluxing for 3 hours under nitrogen, the solution is concentrated to dryness. The oil obtained is taken up in ethyl acetate. The solution is washed with a saturated aqueous solution of sodium chloride, dried over anhydrous sodium sulphate and then concentrated to dryness. 46 g (94%) of a brown oil are obtained.